Cas no 650596-63-7 (Octanoic acid, 3-amino-, ethyl ester, (3S)-)

• Product Name: Octanoic acid, 3-amino-, ethyl ester, (3S)-
• CAS No: 650596-63-7
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 409123
• PubChem ID: 11263925
• Update Time: 2025-04-19

Octanoic acid, 3-amino-, ethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 3-amino-, ethyl ester, (3S)-
• ethyl (3S)-3-aminooctanoate
• 650596-63-7
• SCHEMBL3223213
• DTXSID40460462

• Inchi： 1S/C10H21NO2/c1-3-5-6-7-9(11)8-10(12)13-4-2/h9H,3-8,11H2,1-2H3/t9-/m0/s1
• InChI Key： CEDSNFJYOFAYHK-VIFPVBQESA-N
• SMILES： O(CC)C(C[C@H](CCCCC)N)=O

Computed Properties

• Exact Mass: 187.15733
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32